Cas no 52851-14-6 (ethyl 4-bromo-2-methyl-3-oxopentanoate)

• Product Name: ethyl 4-bromo-2-methyl-3-oxopentanoate
• CAS No: 52851-14-6
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 2108950
• PubChem ID: 15758245
• Update Time: 2025-04-21

ethyl 4-bromo-2-methyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-2-methyl-3-oxopentanoate
• GOSHMDVBEKXTKO-UHFFFAOYSA-N
• DA-33906
• 52851-14-6
• SCHEMBL15437945

• Inchi： 1S/C8H13BrO3/c1-4-12-8(11)5(2)7(10)6(3)9/h5-6H,4H2,1-3H3
• InChI Key： GOSHMDVBEKXTKO-UHFFFAOYSA-N
• SMILES： BrC(C)C(C(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 236.00481Da
• Monoisotopic Mass: 236.00481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives